4-allyl-3-(benzylthio)-5-(4-nitrophenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-benzylsulfanyl-5-(4-nitrophenyl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C18H16N4O2S/c1-2-12-21-17(15-8-10-16(11-9-15)22(23)24)19-20-18(21)25-13-14-6-4-3-5-7-14/h2-11H,1,12-13H2
• InChI Key: XPEAVEOFVUQIBE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

4-allyl-3-(benzylthio)-5-(4-nitrophenyl)-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazoles. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Scientific Research Applications

Antibacterial and Antifungal Activity

Synthesis and Biological Activity

• A study on the synthesis and evaluation of 4-substituted-5-aryl-1,2,4-triazoles, including derivatives similar to the compound of interest, demonstrated antibacterial and antifungal effects against a range of pathogens. These compounds were obtained by oxidative cyclization of 1-substituted-4-allylthiosemicarbazides and characterized using spectral data and elemental analysis, indicating their potential as antimicrobial agents (Colanceska-Ragenovic et al., 2001).

Luminescence Sensing and Metal–Organic Frameworks

Lanthanide Metal–Organic Frameworks

• Research into lanthanide metal–organic frameworks based on triazole-containing ligands has shown that these structures can selectively detect nitroaromatic compounds and metal ions, such as 4-nitrophenol and Fe3+ ions, in solutions. This property is significant for developing sensors and materials for environmental monitoring (Wang et al., 2016).

Catalytic Applications

Catalytic Oxidation and Transfer Hydrogenation

• Half-sandwich Ruthenium(II) complexes incorporating triazole-based organosulfur/-selenium ligands, synthesized via click chemistry, have been explored for their catalytic applications in oxidation and transfer hydrogenation reactions. These complexes demonstrated varied efficiencies based on the donor site involved, highlighting the potential of triazole derivatives in catalysis (Saleem et al., 2013).

Anticancer Activity

Synthesis and Evaluation Against Breast Cancer Cells

• Novel Eugenol derivatives, structurally related to the triazole compound , have been synthesized and shown to exhibit significant anticancer activity against breast cancer cells, surpassing the cytotoxicity levels of eugenol itself. This suggests the potential of triazole derivatives in cancer treatment (Alam, 2022).

Corrosion Inhibition

Mild Steel Corrosion Inhibitors in Acid Media

• Triazole Schiff bases, including triazole derivatives, have been evaluated as corrosion inhibitors on mild steel in acidic environments. Their efficiency, influenced by structural variations, points to the application of triazole compounds in protecting metals against corrosion, especially in industrial settings (Chaitra et al., 2015).